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Executive Summary & Core Directive

Disperse Red 167 (CAS: 61968-52-3 / 26850-12-4) is a monoazo dye characterized by low
water solubility and high thermal stability. While not classified as a federally listed RCRA
hazardous waste (P or U list) in its pure form, it poses specific environmental hazards (aquatic
toxicity) and sensitization risks that mandate strict containment.[1]

The Golden Rule:Zero Drain Disposal. Under no circumstances should Disperse Red 167, or
aqueous dispersions containing it, be discharged into municipal sewer systems.[1] All waste
must be segregated and incinerated via a licensed chemical waste contractor.

Technical Hazard Profile (The "Why" Behind the
Protocol)

To handle this chemical safely, you must understand its physicochemical behavior.
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Property Data Operational Implication

Potential to release aromatic

Chemical Class Monoazo Dye amines under reducing
conditions; skin sensitizer.

Do not flush. It will settle in
- ) ] traps or pass through
Solubility (Water) Insoluble / Dispersible )
treatment plants, accumulating

in biosolids.[1]

- ] ) Acetone is the primary
Solubility (Organic) Soluble in Acetone, DMF o
decontamination solvent.

High risk of airborne particulate
Physical State Dark Red Powder generation. Respiratory
protection is critical.

Must be isolated from
Environmental Aquatic Toxicity (H412) environmental release
pathways.[2]

Personal Protective Equipment (PPE)

Standard lab coats and safety glasses are insufficient for dry powder handling due to the fine
particulate nature of disperse dyes.

e Respiratory: N95 respirator (minimum) or P100 HEPA filter if handling >10g of dry powder
outside a fume hood.

o Dermal: Nitrile gloves (0.11 mm thickness minimum). Double-glove if dissolving in organic
solvents like acetone or DMF to prevent permeation.

e Ocular: Chemical safety goggles (tight-fitting) are required. Face shields are recommended
during scale-up operations.

Waste Segregation & Classification
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Proper segregation prevents dangerous chemical reactions and ensures regulatory

compliance.

Decision Logic for Waste Streams

Use the following logic to determine the correct waste stream for your material.

Disperse Red 167 Waste

What is the physical state?

r

Contaminated Debris

Solid / Powder Liquid / Solution (Gloves, Paper, Wipes)

l

Primary Solvent?

Solid Hazardous Debris
(Double Bagged)

Solid Hazardous Waste
(Label: Toxic, Irritant)

Aqueous Dispersion Organic Solution
(Water-based) (Acetone, Ethanol, DMF)

Aqueous Waste Organic Solvent Waste
(Trace Organics) (Halogenated/Non-Halogenated)

Click to download full resolution via product page

Caption: Waste segregation logic flow. Ensure aqueous dispersions are NOT poured down the

drain.[2]

Detailed Disposal Protocols
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Protocol A: Solid Waste (Pure Powder)
o Container: High-density polyethylene (HDPE) wide-mouth jar.

e Labeling: "Hazardous Waste - Solid." Constituents: "Disperse Red 167."[3][4][5][6][71[8][9]
[10] Hazard Checkbox: "Toxic" and "Irritant.”

e Procedure:
o Transfer waste powder using a dedicated spatula or scoop to minimize dust.
o Wipe the thread of the container with a dry tissue before closing to ensure a tight seal.

o Place the container in the satellite accumulation area.

Protocol B: Liquid Waste (Aqueous Dispersions)

o Context: Dye baths or wash water.
» Container: Polyethylene carboy (5L or 20L).

o Labeling: "Hazardous Waste - Aqueous." Constituents: "Water (99%), Disperse Red 167
(<1%)."[1]

« Critical Note: Even though the dye is insoluble, the suspension is toxic to aquatic life.
e Procedure:

o Pour liquid into the carboy using a funnel.

o Do not fill >90% capacity to allow for thermal expansion.

o Cap tightly.

Protocol C: Liquid Waste (Organic Solutions)

o Context: Decontamination rinsates (Acetone/Ethanol) or stock solutions.

» Container: Solvent safety can (steel or fluorinated HDPE) or glass bottle if volume is <4L.
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e Labeling: "Hazardous Waste - Flammable/Organic." Constituents: "Acetone, Disperse Red
167."[1][4]

e Procedure:
o Segregate based on the solvent (e.g., Non-Halogenated).

o Disperse Red 167 is stable in common organic solvents and does not require special
stabilization.

Spill Management & Decontamination

Because Disperse Red 167 is a fine powder, spills spread easily via air currents.[1] Do not use
compressed air to clean surfaces.

Decontamination Solvent

Acetone is the solvent of choice. Water will only smear the dye; ethanol is moderately effective
but slower.

Spill Response Workflow

1. Cover with wet paper towel

2. Scoop/Wipe up

Decontaminate Surface
(Wipe with Acetone)

Don PPE
(Gloves, Goggles, N95)

Spill Detected Bag Waste & Label

Spill Type?

1. Absorb with vermiculite
or absorbent pads

Liquid/Solution }—b

Click to download full resolution via product page

Caption: Operational workflow for containing and cleaning Disperse Red 167 spills.

Regulatory Compliance

 RCRA (USA): Disperse Red 167 is not a P- or U-listed waste. However, under 40 CFR
262.11, the generator must determine if the waste exhibits hazardous characteristics.[1] Due
to aquatic toxicity, it is best practice to manage it as Non-RCRA Regulated Chemical Waste
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(unless mixed with listed solvents like Acetone, which triggers F-listing or DOO1 ignitability).

[1]

o TSCA: Ensure any R&D use complies with the TSCA exemption requirements if the
substance is not on the inventory for your specific application.

» Sanitation Districts: Strictly prohibited from sewer discharge due to "pass-through" and
"interference” regulations regarding colored effluent and toxic organics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Waste Code [rcrainfo.epa.gov]
e 2. pdf.benchchem.com [pdf.benchchem.com]
e 3. epsilonpigments.com [epsilonpigments.com]

o 4. Disperse red 167 TDS|Disperse red 167 from Chinese supplier and producer - DISPERSE
RED DYES - Enoch dye [enochdye.com]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://sdinternational.com/disperse-red-167-200-dyes/
https://pdf.benchchem.com/1176/Safe_Disposal_of_Acid_Brown_434_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://pdf.benchchem.com/72/Solubility_and_stability_of_Disperse_Red_354_in_different_solvents.pdf
https://www.benchchem.com/product/b8133371?utm_src=pdf-custom-synthesis#bc-rfq
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://pdf.benchchem.com/1176/Safe_Disposal_of_Acid_Brown_434_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.epsilonpigments.com/disperse-dyes/trichromatic/disperse-red-167.html
https://enochdye.com/pigments/tds/?color240.html
https://enochdye.com/pigments/tds/?color240.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8133371?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

5. Disperse Red 167 Dyes - Best Price Available for Quality Industrial Applications
[dyestuff.co.in]

e 6. sdinternational.com [sdinternational.com]

« 7. Best New Delivery for Disperse Red 167 - Disperse dyes &F#==: Hermeta Manufacturer
and Factory | Hermeta [hermetachem.com]

o 8. fnatchem.com [fnatchem.com]

e 9. Reduction cleaning of disperse dyes - Knowledge [colorfuldyes.com]
e 10. Disperse Red 167:1 | 1533-78-4 [chemicalbook.com]

e 11. pdf.benchchem.com [pdf.benchchem.com]

e To cite this document: BenchChem. [Disperse Red 167: Proper Disposal Procedures &
Safety Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8133371/docs#disperse-red-167-proper-disposal-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8133371?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

